Cas no 1797344-40-1 (N-4-(3-methoxypyrrolidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-4-(3-methoxypyrrolidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 1797344-40-1
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• CID: 6234385
• PubChem ID: 71809551
• Update Time: 2025-10-29

N-4-(3-methoxypyrrolidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3-methoxypyrrolidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide
• AKOS024565088
• F6442-4768
• 1797344-40-1
• N-[4-(3-methoxypyrrolidin-1-yl)phenyl]-1,3-benzodioxole-5-carboxamide
• N-[4-(3-METHOXYPYRROLIDIN-1-YL)PHENYL]-2H-1,3-BENZODIOXOLE-5-CARBOXAMIDE
• N-(4-(3-methoxypyrrolidin-1-yl)phenyl)benzo[d][1,3]dioxole-5-carboxamide

• Inchi： 1S/C19H20N2O4/c1-23-16-8-9-21(11-16)15-5-3-14(4-6-15)20-19(22)13-2-7-17-18(10-13)25-12-24-17/h2-7,10,16H,8-9,11-12H2,1H3,(H,20,22)
• InChI Key： KAFCLURDUGEDDV-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C2C=CC(=CC=2)NC(C2=CC=C3C(=C2)OCO3)=O)CC1

Computed Properties

• Exact Mass: 340.14230712g/mol
• Monoisotopic Mass: 340.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 60Ų

Additional information on N-4-(3-methoxypyrrolidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide

N-4-(3-methoxypyrrolidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide: A Comprehensive Overview

N-4-(3-methoxypyrrolidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide (CAS No. 1797344-40-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of N-4-(3-methoxypyrrolidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide is noteworthy for its intricate arrangement of functional groups. The benzodioxole moiety, a common scaffold in many bioactive molecules, is linked to a substituted phenyl ring through an amide bond. The presence of a methoxypyrrolidinyl group adds further complexity and contributes to the compound's pharmacological properties. This combination of functional groups suggests that the compound may exhibit potent biological activities and selective binding to specific receptors.

Several synthetic routes have been reported for the preparation of N-4-(3-methoxypyrrolidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide. One common approach involves the reaction of 2H-1,3-benzodioxole-5-carboxylic acid with 4-(3-methoxypyrrolidin-1-yl)aniline in the presence of a coupling reagent such as EDC or HATU. This method typically yields high purity and good yields, making it suitable for large-scale production. Another approach involves the use of microwave-assisted synthesis, which can significantly reduce reaction times and improve efficiency.

In terms of biological activities, N-4-(3-methoxypyrrolidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide has shown promising results in various preclinical studies. Recent research has focused on its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, it has been shown to exhibit anti-proliferative effects on cancer cells, particularly in breast and lung cancer cell lines. These findings suggest that N-4-(3-methoxypyrrolidin-1-yl)phenyl-2H-1,3-benzodioxole-5-carboxamide may have therapeutic potential in treating inflammatory diseases and certain types of cancer.

The mechanism of action of N-4-(3-methoxypyrrolidin-1-y)phenyl-2H--benzodioxole--carboxamide is still under investigation. However, preliminary studies suggest that it may act by modulating specific signaling pathways involved in inflammation and cell proliferation. For instance, it has been observed to inhibit the activation of NF-kB, a key transcription factor involved in the regulation of inflammatory responses. Furthermore, it may also interfere with the MAPK signaling pathway, which plays a crucial role in cell growth and survival.

Recent advancements in computational chemistry have also contributed to our understanding of N--(methoxypyrrolidin--y)phenyl--H--,benzodioxole--carboxamide's properties. Molecular docking studies have provided insights into its binding interactions with target proteins, helping to elucidate its mechanism of action at the molecular level. These computational tools have also aided in the rational design of more potent and selective analogs of this compound.

In addition to its therapeutic potential, N--(methoxypyrrolidin--y)phenyl--H--,benzodioxole--carboxamide has been explored for its use as a research tool in studying biological processes. Its ability to selectively modulate specific signaling pathways makes it a valuable probe for investigating the underlying mechanisms of inflammation and cancer. Researchers are also investigating its potential as a lead compound for developing new drugs with improved efficacy and reduced side effects.

Despite its promising properties, further research is needed to fully understand the safety profile and pharmacokinetics of N--(methoxypyrrolidin--y)phenyl--H--,benzodioxole--carboxamide. Preclinical studies are ongoing to evaluate its toxicity and metabolic stability. Clinical trials will be essential to determine its safety and efficacy in human subjects.

In conclusion, N--(methoxypyrrolidin--y)phenyl--H--,benzodioxole--carboxamide (CAS No. 1797344--) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge.